Cas no 64289-45-8 (3-Amino-2,4-dimethylbenzoic acid)

• Product Name: 3-Amino-2,4-dimethylbenzoic acid
• CAS No: 64289-45-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD20641501
• CID: 1675814
• PubChem ID: 22754770
• Update Time: 2025-10-05

3-Amino-2,4-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-2,4-dimethyl-
• 3-amino-2,4-dimethylbenzoic acid
• 3-amino-2,4-dimethyl-benzoic acid
• OXASAUXTASIZPW-UHFFFAOYSA-N
• methyl 3-amino-2-methylbenzoic acid
• 2122AJ
• FCH1221256
• AX8292330
• DB-348015
• 3-Amino-2,4-dimethylbenzoicacid
• SB38100
• 64289-45-8
• AKOS024053086
• SCHEMBL1457096
• AS-62114
• CS-0370992
• 3-Amino-2,4-dimethylbenzoic acid

• MDL： MFCD20641501
• Inchi： 1S/C9H11NO2/c1-5-3-4-7(9(11)12)6(2)8(5)10/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： OXASAUXTASIZPW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C)C(=C1C)N)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.5

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives